3-Methyl-1.2-cyclopentanedione
3-Methyl-1.2-cyclopentanedione
3-Methyl-1, 2-cyclopentanedione, also known as benzil-related compound, 45 or corylone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Methyl-1, 2-cyclopentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-1, 2-cyclopentanedione is a sweet, caramel, and coffee tasting compound that can be found in cereals and cereal products and coffee and coffee products. This makes 3-methyl-1, 2-cyclopentanedione a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
765-70-8
VCID:
VC0147288
InChI:
InChI=1S/C6H8O2/c1-4-2-3-5(7)6(4)8/h4H,2-3H2,1H3
SMILES:
CC1CCC(=O)C1=O
Molecular Formula:
C6H8O2
Molecular Weight:
112.13 g/mol
3-Methyl-1.2-cyclopentanedione
CAS No.: 765-70-8
Reference Standards
VCID: VC0147288
Molecular Formula: C6H8O2
Molecular Weight: 112.13 g/mol
| CAS No. | 765-70-8 |
|---|---|
| Product Name | 3-Methyl-1.2-cyclopentanedione |
| Molecular Formula | C6H8O2 |
| Molecular Weight | 112.13 g/mol |
| IUPAC Name | 3-methylcyclopentane-1,2-dione |
| Standard InChI | InChI=1S/C6H8O2/c1-4-2-3-5(7)6(4)8/h4H,2-3H2,1H3 |
| Standard InChIKey | OACYKCIZDVVNJL-UHFFFAOYSA-N |
| SMILES | CC1CCC(=O)C1=O |
| Canonical SMILES | CC1CCC(=O)C1=O |
| Melting Point | Mp 106.5-107 ° (anhyd.) 106.5-107°C |
| Physical Description | Solid |
| Description | 3-Methyl-1, 2-cyclopentanedione, also known as benzil-related compound, 45 or corylone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Methyl-1, 2-cyclopentanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-1, 2-cyclopentanedione is a sweet, caramel, and coffee tasting compound that can be found in cereals and cereal products and coffee and coffee products. This makes 3-methyl-1, 2-cyclopentanedione a potential biomarker for the consumption of these food products. |
| Synonyms | 2-Hydroxy-3-methyl-2-cyclopenten-1-one |
| PubChem Compound | 61209 |
| Last Modified | Nov 11 2021 |
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